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Compound of Interest

Compound Name: Isostearyl isostearate

Cat. No.: B1583123

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isostearyl Isostearate (CAS No. 41669-30-1) is a high molecular weight, branched-chain fatty
ester widely utilized in the cosmetic and pharmaceutical industries.[1] It is the ester of isostearyl
alcohol and isostearic acid, both of which are typically derived from vegetable sources such as
rapeseed oil.[1][2] This document provides a comprehensive technical overview of Isostearyl
Isostearate, including its physicochemical properties, its role in enhancing skin barrier function,
and its application in formulation development. Detailed experimental protocols are provided to
facilitate further research and development.

Physicochemical Properties

Isostearyl Isostearate is a clear, colorless to light yellow oily liquid with a faint odor.[3][4][5] Its
chemical formula is C3zeH7202 with a molecular weight of approximately 536.96 g/mol .[1][4][6]
Key physicochemical parameters are summarized in the tables below.

Table 1: General Properties
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Property Value Reference
Chemeal Name 16-methylheptadecyl 16- 5]
methylheptadecanoate
INCI Name Isostearyl Isostearate [3]
CAS Number 41669-30-1 [3]14]15]
EINECS Number 255-485-3 [31[4]
Appearance Oily liquid [3]
Color (Gardner) <20 [3]
Odor Faint [3]
Table 2: Physical and Chemical Characteristics
Parameter Value Reference
Specific Gravity at 20°C 0.840 - 0.880 [3]
Refractive Index at 20°C 1.450 - 1.470 [3]
Viscosity at 20°C 30 - 60 mPa.s [3]
Melting Point 50-55°C [7]
Boiling Point 537.00 to 538.00 °C @ 760.00 ]
mm Hg (est)
Flash Point 255.0 °C (491.0 °F) [5]

Solubility in Water

Insoluble (44ug/L at 20°C)

[417]

logP (o/w)

16.777 (est)

[4]16]

Table 3: Chemical Purity and Impurities
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Parameter Value Reference
Acid Value < 6.00 mg KOH/g [3]
Saponification Value 90 - 110 mg KOH/g [3]
lodine Value <8.0 g 12/100g [3]
Peroxide Value < 6.0 meq Oz2/kg [3]
Water Content <0.50 % [3]
Sulphated Ash Content <0.10% [3]
Heavy Metals (as Pb) <10 ppm [3]

Mechanism of Action and Applications

Isostearyl Isostearate is a multifunctional ingredient primarily recognized for its emollient,
skin-conditioning, and binding properties.[1][7][8] Its branched-chain structure imparts a non-
greasy, silky feel to formulations and enhances spreadability.[1][2][4]

Skin Barrier Enhancement

A key function of Isostearyl Isostearate is its ability to improve the skin's barrier function.[9]
[10] It works in synergy with the natural skin barrier to optimize water-holding potential and
reduce transepidermal water loss (TEWL).[1][9] Studies have shown that Isostearyl
Isostearate can positively influence the lipid lamellar phase of the stratum corneum.[9] It is
suggested that it promotes a more ordered orthorhombic lipid organization, which is crucial for
optimal barrier function.[7][9] This mechanism is distinct from simple occlusion, as Isostearyl
Isostearate has been shown to be non-occlusive.[7]

Stratum Corneum Reduced TEWL
Lipid Reorganization
Organized Lipids gz Improved Barrier Function
‘ Increased Hydration

Disorganized Lipids

Isostearyl Isostearate
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Caption: Mechanism of Skin Barrier Enhancement by Isostearyl Isostearate.

Pigment Dispersion

In color cosmetics, such as lipsticks and foundations, Isostearyl Isostearate is valued for its
ability to aid in the even distribution of pigments.[2][7] This ensures uniform color application
and a smooth, seamless finish.[7]

Formulation and Sensory Properties

Isostearyl Isostearate is a versatile emollient that provides a rich, luxurious feel to skincare
and cosmetic products.[1][6] It improves the spreadability and glide of formulations, contributing
to a desirable sensory experience.[2][7] As a binding agent, it helps to ensure the cohesion of
powdered products.[8]

Experimental Protocols
Evaluation of Skin Barrier Function: Transepidermal
Water Loss (TEWL) and Skin Hydration

This protocol is based on the "plastic occlusion stress test” methodology to assess the effect of
Isostearyl Isostearate on skin barrier recovery.[7][9]

Objective: To measure the effect of Isostearyl Isostearate on TEWL and stratum corneum
hydration after barrier perturbation.

Materials:

Isostearyl Isostearate (test substance)

Petrolatum (positive control)

Untreated site (negative control)

Tewameter® (for TEWL measurement)

Corneometer® (for skin hydration measurement)
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e Occlusive patches (e.g., Finn Chambers® on Scanpor® tape)

e Deionized water

o Cotton pads

Procedure:

e Subject Selection: Recruit healthy volunteers with no history of skin diseases on the test
area (typically the volar forearm).

o Acclimatization: Allow subjects to acclimatize in a temperature and humidity-controlled room
(e.g., 21+1°C, 50£5% RH) for at least 20 minutes before measurements.

¢ Baseline Measurements:

o Define three test sites on the volar forearm of each subject.

o Measure baseline TEWL and skin hydration at each site.

o Barrier Perturbation (Plastic Occlusion Stress Test):

o Apply an occlusive patch containing a drop of deionized water to each test site for 24
hours to disrupt the skin barrier.

e Post-Perturbation Measurements:

o Remove the occlusive patches.

o Allow the skin to equilibrate for 30 minutes.

o Measure TEWL and skin hydration to confirm barrier disruption (expect increased TEWL
and hydration).

e Product Application:

o Apply a standardized amount (e.g., 2 mg/cm?) of Isostearyl Isostearate to one site,
petrolatum to the second site, and leave the third site untreated.
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e Follow-up Measurements:

o Measure TEWL and skin hydration at specified time points (e.g., 1, 3, 6, and 24 hours)
post-application.

e Data Analysis:

o Calculate the mean and standard deviation for TEWL and hydration values at each time
point for each treatment group.

o Perform statistical analysis (e.g., ANOVA with post-hoc tests) to determine significant
differences between treatments.
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Caption: Experimental Workflow for Skin Barrier Function Evaluation.

Evaluation of Pigment Dispersion
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This protocol provides a method to assess the effectiveness of Isostearyl Isostearate as a
pigment dispersant in a model cosmetic formulation.

Objective: To evaluate the quality of pigment dispersion in a liquid formulation containing
Isostearyl Isostearate.

Materials:

 Isostearyl Isostearate

e Pigments (e.qg., iron oxides, titanium dioxide)

e Other formulation components (e.g., other emollients, thickeners)
e High-shear mixer

e Microscope with a calibrated reticle

o Viscometer

» Hegman gauge (fineness of grind gauge)

Procedure:

e Formulation Preparation:

o Prepare two formulations: one with Isostearyl Isostearate and a control without it (or with
a different dispersant).

o Wetting: Add the pigments to the liquid phase containing the dispersant (Isostearyl
Isostearate in the test formulation).

o De-agglomeration: Mix using a high-shear mixer for a specified time and speed to break
down pigment agglomerates.

o Stabilization: Complete the formulation by adding the remaining ingredients.

e Microscopic Examination:
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o Place a small sample of each formulation on a microscope slide.
o Observe the pigment particles under magnification.

o Assess the size, shape, and distribution of the particles. A good dispersion will show small,
uniform particles with minimal agglomeration.

 Viscosity Measurement:

o Measure the viscosity of each formulation using a viscometer at controlled shear rates.
Consistent viscosity can indicate a stable dispersion.

e Fineness of Grind:

o Use a Hegman gauge to determine the fineness of the dispersion. A lower Hegman value
indicates a finer dispersion.

 Stability Testing:

o Store the formulations under different conditions (e.g., elevated temperature, freeze-thaw
cycles).

o Visually inspect for signs of pigment settling, color change, or phase separation over time.
o Data Analysis:

o Compare the results from the microscopic examination, viscosity measurements, and
Hegman gauge between the test and control formulations.

o Document the stability of each formulation under different storage conditions.

Safety and Toxicology

Isostearyl Isostearate is considered safe for use in cosmetic products.[7] It has a low risk of
skin irritation and sensitization.[7] Safety data sheets indicate that it is not classified as a
hazardous substance.[5] It is stable under normal conditions of use and storage and is not
prone to rancidity, unlike many natural oils.[1]
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Conclusion

Isostearyl Isostearate is a well-characterized and versatile ingredient with significant benefits
in skincare and cosmetic formulations. Its proven ability to enhance the skin's barrier function,
coupled with its excellent sensory and pigment-dispersing properties, makes it a valuable
component for researchers, scientists, and drug development professionals. The provided
technical data and experimental protocols offer a solid foundation for further investigation and
application of this high-performance emollient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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